Cas no 16919-73-6 (Potassium hexachloropalladate(IV))

• Product Name: Potassium hexachloropalladate(IV)
• CAS No: 16919-73-6
• MF: Cl₆K₂Pd
• MW: 397.334594726563
• MDL: MFCD00043081
• CID: 50589
• PubChem ID: 24860234
• Update Time: 2025-06-10

Potassium hexachloropalladate(IV) Chemical and Physical Properties

Names and Identifiers

• dipotassium hexachloropalladate
• Potassium hexachloropalladate(IV)
• Dipotassium hexachloropalladate(IV)
• Potassium chloropalladite
• Palladate(2-),hexachloro-, dipotassium (8CI)
• Palladate(2-), hexachloro-, dipotassium,(OC-6-11)- (9CI)
• Potassium chloropalladate(IV) (6CI)
• Potassiumhexachloropalladate(IV) (7CI)
• Dipotassiumhexachloropalladate(2-)
• Potassium chloropalladate
• Potassiumhexachloropalladate (K2PdCl6)
• Potassium palladium chloride (K2PdCl6)
• POTASSIUM PALLADIC CHLORIDE
• PALLADIC POTASSIUM CHLORIDE
• potassiumchloropalladate(iv)
• PALLADIUM POTASSIUM CHLORIDE
• POTASSIUM HEXACHLOROPALLADATE
• potassium palladium(iv) chloride
• Potassium Hexachloropalladate(Ⅳ)
• dipotassiumhexachloropalladate
• Potassiuim hexachloropalladate(IV)
• Dipotassium hexachloropalladate(2-)
• Palladate(2-), hexachloro-, dipotassium
• Cl6K2Pd
• Potassium chloropalladate(IV)
• (POT. CHLORIDE)P
• Potassium hexachlorop
• MFCD00043081
• Palladate(2-), hexachloro-, potassium (1:2), (OC-6-11)-
• 16919-73-6
• Q4134944
• AKOS016011249
• Palladate(2-), hexachloro-, dipotassium, (OC-6-11)-
• EINECS 240-974-6
• Potassium palladium( cento) chloride
• CCRIS 7827
• SY073504
• E70317
• dipotassium;hexachloropalladium(2-)
• NS00085319
• Pd inverted exclamation markY26.3%
• CHEBI:231511
• DTXSID501014500

• MDL： MFCD00043081
• Inchi： 1S/6ClH.2K.Pd/h6*1H;;;/q;;;;;;2*+1;+4/p-6
• InChI Key： OEDRXJBJMMJUSV-UHFFFAOYSA-H
• SMILES： [Pd-2](Cl)(Cl)(Cl)(Cl)(Cl)Cl.[K+].[K+]

Computed Properties

• Exact Mass: 393.64400
• Monoisotopic Mass: 393.644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 62.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Reddish brown powder, brick red crystal
• Density: 2.738 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: hygroscopic
• PSA: 0.00000
• LogP: 4.13700
• Solubility: Insoluble in cold water, slowly dissolved in hot water
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

Potassium hexachloropalladate(IV) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• RTECS：RT3353000
• Hazardous Material Identification：
• Risk Phrases：R36
• HazardClass：9
• TSCA：Yes
• Storage Condition：Storage temperature 2-8 ℃, argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Potassium hexachloropalladate(IV)

Potassium hexachloropalladate(IV): A Comprehensive Overview

Potassium hexachloropalladate(IV) (CAS No. 16919-73-6) is a significant compound in the field of inorganic chemistry and has garnered considerable attention due to its unique properties and diverse applications. This compound, characterized by its robust coordination chemistry and catalytic prowess, plays a pivotal role in various industrial and research settings. Understanding its structure, reactivity, and recent advancements in its application is essential for leveraging its full potential.

The molecular formula of Potassium hexachloropalladate(IV) is PdCl₆K₂, reflecting its composition of palladium(IV) ions coordinated with chloride ligands and counterbalanced by potassium ions. This structure imparts exceptional stability and reactivity, making it a valuable catalyst in organic transformations. The compound's ability to facilitate oxidative addition and transmetalation reactions has been extensively studied, particularly in the context of cross-coupling reactions, which are fundamental to modern synthetic chemistry.

In recent years, Potassium hexachloropalladate(IV) has been explored in the development of novel pharmaceuticals and materials. Its catalytic activity has been harnessed in the synthesis of complex organic molecules, including heterocyclic compounds that are prevalent in medicinal chemistry. For instance, studies have demonstrated its efficacy in the palladium-catalyzed coupling of aryl halides with organometallic reagents, a reaction that is crucial for constructing biaryl frameworks found in many drugs.

Moreover, the compound's role in polymer chemistry has not gone unnoticed. Researchers have utilized Potassium hexachloropalladate(IV) to catalyze the polymerization of certain monomers, leading to the formation of high-performance polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for applications in electronics and aerospace industries. The ability of palladium complexes to act as effective catalysts in these processes underscores their versatility beyond traditional organic synthesis.

The environmental impact of using Potassium hexachloropalladate(IV) has also been a focus of recent research. Efforts have been directed towards developing greener synthetic routes that minimize waste and reduce reliance on toxic reagents. Innovations such as solvent-free reactions and the use of recyclable catalysts have shown promise in maintaining high yields while adhering to sustainable practices. These advancements align with global initiatives to promote green chemistry and reduce the ecological footprint of industrial processes.

Another area where Potassium hexachloropalladate(IV) has made significant contributions is in the field of nanotechnology. Palladium nanoparticles, often synthesized using this compound as a precursor, exhibit unique catalytic properties that are different from their bulk counterparts. These nanoparticles have been employed in various applications, including water purification systems and energy storage devices. The precise control over particle size and morphology afforded by Potassium hexachloropalladate(IV) allows for the optimization of these properties for specific uses.

The compound's interaction with biological systems has also been a subject of interest. While not directly used as a therapeutic agent, palladium complexes derived from it have shown potential as bioimaging agents due to their ability to emit luminescence under specific conditions. This property has been exploited in diagnostic tools that require high sensitivity and resolution. Furthermore, the study of palladium metabolism in living organisms provides insights into how these metals can be integrated into biological pathways without causing toxicity.

In conclusion, Potassium hexachloropalladate(IV) (CAS No. 16919-73-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its role as a catalyst in organic synthesis, its contributions to polymer chemistry, its environmental considerations, its advancements in nanotechnology, and its potential biological interactions highlight its importance in contemporary research. As scientists continue to explore new frontiers in chemistry and materials science, the relevance of this compound is expected to grow even further.